Cas no 1578-86-5 (1-Methyl-3-(piperidin-1-ylmethyl)-1H-indazole)

• Product Name: 1-Methyl-3-(piperidin-1-ylmethyl)-1H-indazole
• CAS No: 1578-86-5
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 3166968
• PubChem ID: 73555060
• Update Time: 2025-04-21

1-Methyl-3-(piperidin-1-ylmethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-methyl-3-(1-piperidinylmethyl)-
• BAA57886
• 1-methyl-3-piperidinomethylindazole
• RDB34127
• 1578-86-5
• SCHEMBL21338445
• 1-methyl-3-[(piperidin-1-yl)methyl]-1H-indazole
• 1-Methyl-3-(piperidin-1-ylmethyl)-1H-indazole

• Inchi： 1S/C14H19N3/c1-16-14-8-4-3-7-12(14)13(15-16)11-17-9-5-2-6-10-17/h3-4,7-8H,2,5-6,9-11H2,1H3
• InChI Key： FPKVHNFCHQFTSR-UHFFFAOYSA-N
• SMILES： N1(CC2C3C=CC=CC=3N(C)N=2)CCCCC1

Computed Properties

• Exact Mass: 229.157897619Da
• Monoisotopic Mass: 229.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.1Ų